molecular formula C7H7ClN2O3 B8804937 Methyl 6-chloro-4-methoxypyridazine-3-carboxylate

Methyl 6-chloro-4-methoxypyridazine-3-carboxylate

Cat. No.: B8804937
M. Wt: 202.59 g/mol
InChI Key: DAOUKWLUPKHPFJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 6-chloro-4-methoxypyridazine-3-carboxylate is a useful research compound. Its molecular formula is C7H7ClN2O3 and its molecular weight is 202.59 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H7ClN2O3

Molecular Weight

202.59 g/mol

IUPAC Name

methyl 6-chloro-4-methoxypyridazine-3-carboxylate

InChI

InChI=1S/C7H7ClN2O3/c1-12-4-3-5(8)9-10-6(4)7(11)13-2/h3H,1-2H3

InChI Key

DAOUKWLUPKHPFJ-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=NN=C1C(=O)OC)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium methoxide (25 wt % I methanol, 1.1 mL) is added to a stirred solution of 4,6-dichloro-pyridazine-3-carboxylic acid methyl ester (1.03 g, 5 mmol) in THF (25 mL) cooled to 0° C. The reaction mixture is stirred at room temperature overnight and then poured into 1N HCl (8 mL). The resulting solution is then neutralized by saturated NaHCO3. EtOAc (20 mL) is added and the layers are separated. The aqueous layer is extracted twice with EtOAc (20 mL) and the combined extracts are washed with brine (25 mL), dried (Na2SO4) and evaporated. The residue is then purified by flash column chromatography (silica gel, eluted with 2:1 Hexane:EtOAc) to give 6-chloro-4-methoxy-pyridazine-3-carboxylic acid methyl ester as a white solid.
Name
Sodium methoxide
Quantity
1.1 mL
Type
reactant
Reaction Step One
Quantity
1.03 g
Type
reactant
Reaction Step One
Name
Quantity
25 mL
Type
solvent
Reaction Step One
Name
Quantity
8 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
20 mL
Type
solvent
Reaction Step Four

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